Cas no 250718-99-1 (1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone)

• Product Name: 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone
• CAS No: 250718-99-1
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 246317
• PubChem ID: 24707781
• Update Time: 2025-06-07

1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-(5-chloro-2,4-dimethoxyphenyl)-
• 1-(5-CHLORO-2,4-DIMETHOXYPHENYL)-4-PIPERIDONE
• 1-(5-chloro-2,4-dimethoxyphenyl)piperidin-4-one
• 4-Piperidinone, 1-(5-chloro-2,4-dimethoxyphenyl)-
• DTXSID60640941
• AKOS000194686
• 250718-99-1
• 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone

• Inchi： 1S/C13H16ClNO3/c1-17-12-8-13(18-2)11(7-10(12)14)15-5-3-9(16)4-6-15/h7-8H,3-6H2,1-2H3
• InChI Key： YBERZWFCQPHSOK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N1CCC(CC1)=O)OC)OC

Computed Properties

• Exact Mass: 269.08198
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone

1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone (CAS No. 250718-99-1): An Overview of a Promising Compound in Medicinal Chemistry

1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone (CAS No. 250718-99-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone is a piperidone derivative characterized by a piperidine ring substituted with a 5-chloro-2,4-dimethoxyphenyl group. The presence of the chloro and methoxy substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The molecular formula of 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone is C₁₃H₁₆ClNO₃, with a molecular weight of approximately 267.72 g/mol.

Synthesis Methods: The synthesis of 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone has been reported using various methodologies. One common approach involves the reaction of 5-chloro-2,4-dimethoxybenzaldehyde with piperidine in the presence of an appropriate reducing agent. Another method involves the condensation of 5-chloro-2,4-dimethoxybenzoyl chloride with piperidine followed by reduction to form the desired piperidone derivative. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have highlighted the diverse biological activities of 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Advancements: The therapeutic potential of 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone has been explored in several preclinical studies. In vitro assays have demonstrated its efficacy in inhibiting cancer cell proliferation and inducing apoptosis. Furthermore, animal models have shown that this compound can reduce inflammation and improve disease outcomes in conditions such as arthritis and neurodegenerative disorders.

Mechanism of Action: The mechanism by which 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone exerts its biological effects is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling cascades involved in cell survival and proliferation. For example, it may interfere with the activation of mitogen-activated protein kinases (MAPKs) or phosphoinositide 3-kinase (PI3K)/Akt pathways, which are crucial for cancer cell growth.

Safety and Toxicology: While 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone shows promise as a therapeutic agent, its safety profile must be thoroughly evaluated before clinical use. Preclinical toxicology studies have generally indicated low toxicity at therapeutic doses. However, further research is needed to assess long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone continues to uncover new insights into its biological activities and potential applications. Future studies should focus on optimizing its pharmacological properties and developing more effective delivery systems. Additionally, clinical trials are necessary to validate its efficacy and safety in human patients.

In conclusion, 1-(5-Chloro-2,4-dimethoxyphenyl)-4-piperidone (CAS No. 250718-99-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry.